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For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of TFAX 594,SE, a red fluorescent dye. It covers its core properties,
experimental applications, and detailed protocols to facilitate its use in laboratory settings.

TFAX 594,SE is an amine-reactive red fluorescent dye recognized for its bright and
photostable properties.[1][2] It demonstrates insensitivity to pH over a wide range (pH 4-10),
making it a reliable tool for various biological applications.[1][2] This succinimidyl ester (SE)
derivative is designed to covalently label proteins and other molecules containing primary
amines.

Core Properties and Technical Data

The quantitative characteristics of TFAX 594,SE and its spectral equivalents are summarized
below. These properties are crucial for designing and troubleshooting fluorescence-based
experiments.
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Property Value Source
Excitation Maximum (Aex) ~590 nm
Emission Maximum (Aem) ~617 - 660 nm

Molar Extinction Coefficient (g) 92,000 cm—1M—1

Quantum Yield (®) 0.66

_ N-hydroxysuccinimide (NHS)
Reactive Group )
ester

Reactivity Primary amines

Alexa Fluor® 594, Texas

Spectrally Similar Dyes )
Red®, Bodipy-TR

-20°C for up to 3 years,
Storage (Powder) )
protected from light

Storage (In solvent) -80°C for up to 1 year

Experimental Applications

TFAX 594,SE is a versatile dye suitable for a range of applications that require fluorescent
labeling of proteins, antibodies, or other amine-containing molecules. Its primary uses include:

» Immunofluorescence (IF): For visualizing the localization of specific proteins within cells or
tissues.

» Flow Cytometry: For identifying and quantifying cell populations based on the expression of
cell surface or intracellular markers.

e Microscopy: Including 2-photon excitation microscopy and super-resolution techniques like
dSTORM.

Experimental Protocols

The following are detailed methodologies for key experiments utilizing TFAX 594,SE or its
spectrally similar counterparts.
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Protein and Antibody Labeling with TFAX 594,SE

This protocol outlines the steps for covalently conjugating TFAX 594,SE to a protein, such as
an antibody. The protocol is optimized for labeling approximately 1 mg of an IgG antibody.

Materials:

Protein (e.g., IgG antibody) at 1-5 mg/mL in an amine-free buffer (e.g., PBS).

TFAX 594,SE dye.

Anhydrous, amine-free DMSO.

Labeling Buffer: 0.2 M sodium bicarbonate, pH 8.3-9.0.

Purification column (e.g., Sephadex G-25) equilibrated with PBS.
Procedure:
o Prepare the Protein Solution:

o Dissolve 1-5 mg of the protein in 1 mL of labeling buffer. If the protein is in a buffer
containing amines (like Tris), it must be dialyzed against PBS first.

e Prepare the Dye Stock Solution:
o Warm the vial of TFAX 594,SE to room temperature.

o Dissolve 1.0 mg of the dye in 50-200 pL of anhydrous DMSO. This solution should be
prepared fresh immediately before use as NHS esters are moisture-sensitive.

e Conjugation Reaction:

o Add the dye stock solution to the protein solution while gently stirring. The optimal molar
ratio of dye to protein may need to be determined empirically, but a starting point of 10-20
moles of dye per mole of antibody is common.

o Incubate the reaction for 1 hour at room temperature, protected from light.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b11927528/docs?utm_src=pdf-body#tfax-594-se-dye-a-technical-guide-for-novice-researchers
https://www.benchchem.com/product/b11927528/docs?utm_src=pdf-body#tfax-594-se-dye-a-technical-guide-for-novice-researchers
https://www.benchchem.com/product/b11927528/docs?utm_src=pdf-body#tfax-594-se-dye-a-technical-guide-for-novice-researchers
https://www.benchchem.com/product/b11927528/docs?utm_src=pdf-body#tfax-594-se-dye-a-technical-guide-for-novice-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification of the Conjugate:

o Load the reaction mixture onto the pre-equilibrated gel filtration column.

o Elute with PBS. The first colored, fluorescent band to elute is the labeled protein
conjugate. A slower-moving band corresponds to the unconjugated dye.

o Storage of the Conjugate:

o Store the purified conjugate at 4°C, protected from light. For long-term storage, add a
stabilizing protein like BSA to a final concentration of 1-10 mg/mL and freeze in aliquots at
-20°C or -80°C.

Preparation

Prepare TFAX 594,SE
(Dissolve in DMSO)

Conjugation Purification Storage
Mix Protein and Dye Incubate 1 hr at RT Gel Filtration Column » 7 Store at 4°C or -20°C
(pH 8.3-9.0) (Protected from light) [(e.g.. Sephadex G-25) Bl FES CrlllE LR ER ATEGY (Protected from light)

Prepare Protein Solution
(1-5 mg/mL in PBS)

Click to download full resolution via product page

Antibody labeling and purification workflow.

Immunofluorescence Staining of Cultured Cells

This protocol describes the use of a TFAX 594-conjugated secondary antibody for indirect
immunofluorescence.

Materials:
e Cultured cells on coverslips.

e Phosphate-Buffered Saline (PBS).
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» Fixation Buffer: 4% formaldehyde in PBS.
e Permeabilization Buffer: 0.1-0.3% Triton X-100 in PBS.
e Blocking Buffer: 1-5% BSA or 5% normal serum in PBS.
e Primary antibody (unconjugated).
o TFAX 594-conjugated secondary antibody.
e Mounting medium with DAPI (optional, for nuclear counterstaining).
Procedure:
e Cell Fixation:
o Rinse cells with PBS.
o Fix with 4% formaldehyde for 15 minutes at room temperature.
o Rinse three times with PBS for 5 minutes each.
o Permeabilization (for intracellular targets):
o Incubate cells with Permeabilization Buffer for 5-10 minutes.
o Rinse three times with PBS.
e Blocking:

o Incubate cells with Blocking Buffer for 60 minutes at room temperature to reduce non-
specific antibody binding.

e Primary Antibody Incubation:
o Dilute the primary antibody in Blocking Buffer to its optimal concentration.

o Incubate the cells with the diluted primary antibody overnight at 4°C or for 1-2 hours at
room temperature.
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o Rinse three times with PBS for 5 minutes each.

e Secondary Antibody Incubation:

o Dilute the TFAX 594-conjugated secondary antibody in Blocking Buffer.

o Incubate the cells with the secondary antibody for 1 hour at room temperature, protected
from light.

o Rinse three times with PBS for 5 minutes each, protected from light.

e Mounting:

o Mount the coverslips onto microscope slides using mounting medium.

o Store the slides at 4°C, protected from light, until imaging.
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Indirect immunofluorescence staining workflow.

Flow Cytometry Staining of Cell Surface Markers

This protocol outlines the direct staining of cell surface proteins for flow cytometry analysis.
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Materials:

Cell suspension (e.g., peripheral blood mononuclear cells).

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA).

TFAX 594-conjugated primary antibody.

Viability dye (optional).

Procedure:

Prepare Cell Suspension:

o Prepare a single-cell suspension at a concentration of 1x10° cells/mL in ice-cold Flow
Cytometry Staining Buffer.

Blocking (Optional but Recommended):

o To block Fc receptors and reduce non-specific binding, incubate cells with Fc block or
serum from the same species as the secondary antibody for 10-15 minutes on ice.

Staining:

o Add the TFAX 594-conjugated primary antibody at the predetermined optimal
concentration.

o Incubate for 30 minutes on ice, protected from light.

Washing:

o Wash the cells twice by adding 2 mL of Flow Cytometry Staining Buffer, centrifuging at
400-600 x g for 5 minutes, and decanting the supernatant.

Resuspension and Analysis:
o Resuspend the cells in an appropriate volume of Flow Cytometry Staining Buffer.

o If desired, add a viability dye according to the manufacturer's protocol.
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o Analyze the cells on a flow cytometer equipped with the appropriate lasers and filters for
TFAX 594 detection.

Conclusion

TFAX 594,SE is a robust and versatile fluorescent dye that offers high brightness and
photostability for the labeling of proteins and antibodies. Its insensitivity to pH and
straightforward conjugation chemistry make it an excellent choice for novice researchers
venturing into fluorescence-based applications such as immunofluorescence and flow
cytometry. By following the detailed protocols and understanding the core properties outlined in
this guide, researchers can effectively incorporate TFAX 594,SE into their experimental
workflows to achieve high-quality, reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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